Cas no 2138518-66-6 (2-(dimethyl-1,3-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(dimethyl-1,3-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138518-66-6
• MF: C₈H₁₁N₅S
• MW: 209.271438837051
• CID: 5834832
• PubChem ID: 165480307
• Update Time: 2025-05-24

2-(dimethyl-1,3-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,3-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine
• EN300-1114509
• 2-[(dimethyl-1,3-thiazol-5-yl)methyl]-2H-1,2,3-triazol-4-amine
• 2138518-66-6

• Inchi： 1S/C8H11N5S/c1-5-7(14-6(2)11-5)4-13-10-3-8(9)12-13/h3H,4H2,1-2H3,(H2,9,12)
• InChI Key： RDYPVWGCCGLWFS-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1CN1N=CC(N)=N1

Computed Properties

• Exact Mass: 209.07351655g/mol
• Monoisotopic Mass: 209.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.9Ų

Additional information on 2-(dimethyl-1,3-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(dimethyl-1,3-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138518-66-6)

2-(dimethyl-1,3-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138518-66-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a dimethylthiazole moiety with a triazolamine group, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its role as a building block for small molecule inhibitors and its potential in targeting specific enzyme pathways.

The growing interest in 2-(dimethyl-1,3-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine aligns with current trends in precision medicine and targeted therapy. With the rise of AI-driven drug discovery, compounds like this are being screened for their ability to modulate protein-protein interactions or act as allosteric modulators. Its CAS No. 2138518-66-6 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

From a synthetic chemistry perspective, the compound's triazole-thiazole hybrid structure offers opportunities for structure-activity relationship (SAR) studies. Its amine functionality allows for further derivatization, making it a valuable scaffold for medicinal chemistry applications. Recent publications have explored its potential in kinase inhibition, a hot topic in cancer research and inflammatory disease therapeutics.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for 2-(dimethyl-1,3-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine to minimize environmental impact. This aligns with the pharmaceutical industry's push toward eco-friendly synthesis and atom economy. The compound's molecular weight and lipophilicity parameters also make it attractive for bioavailability optimization studies.

Analytical characterization of CAS No. 2138518-66-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for biological evaluation. The dimethylthiazole component contributes to its UV absorption properties, facilitating detection in HPLC analysis.

Recent patent literature reveals growing intellectual property activity around triazole-thiazole derivatives, with 2-(dimethyl-1,3-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine appearing in claims related to neuroprotective agents and metabolic disorder treatments. This reflects the compound's potential across multiple therapeutic areas and explains why it's frequently included in compound libraries for drug screening.

From a computational chemistry standpoint, CAS No. 2138518-66-6 has been subject to molecular docking studies to predict its binding affinity with various biological targets. The triazolamine group's hydrogen bonding capacity and the thiazole ring's aromaticity contribute to its pharmacophore features. These in silico approaches accelerate the identification of potential lead compounds in drug development pipelines.

The stability profile of 2-(dimethyl-1,3-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine under various pH conditions and temperature ranges has been investigated for formulation development purposes. Such studies are essential for determining appropriate storage conditions and excipient compatibility, particularly when considering its potential as a pharmaceutical intermediate.

In the broader context of chemical biology, this compound serves as a valuable tool for mechanistic studies of cellular signaling pathways. Its ability to potentially interfere with post-translational modifications makes it interesting for proteomics research. The scientific community continues to explore its structure-property relationships through advanced cheminformatics approaches.

As research progresses, 2-(dimethyl-1,3-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138518-66-6) remains a compound of significant interest across multiple disciplines. Its unique heterocyclic architecture and functional group arrangement position it as a promising candidate for future therapeutic development and chemical probe design, reflecting the ongoing convergence of organic chemistry and biological sciences in modern research.